Cas no 2229115-66-4 (1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine)

1-(2-Fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine is a fluorinated nitrophenyl-substituted cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and electron-withdrawing nitro and fluoro substituents, contribute to its reactivity and selectivity in synthetic transformations. The compound may serve as a versatile intermediate for the development of bioactive molecules, owing to its ability to participate in nucleophilic substitution or reduction reactions. The steric hindrance from the dimethylcyclopropyl group could enhance stability or influence binding interactions in target systems. This compound is typically handled under controlled conditions due to the nitro and amine functional groups, which require appropriate safety measures during synthesis and handling.
1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine structure
2229115-66-4 structure
Product Name:1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2229115-66-4
MF:C12H15FN2O2
MW:238.258106470108
CID:6318368
PubChem ID:165971187
Update Time:2025-10-29

1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine
    • EN300-1799253
    • 2229115-66-4
    • [1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C12H15FN2O2/c1-11(2)6-12(11,7-14)9-5-8(15(16)17)3-4-10(9)13/h3-5H,6-7,14H2,1-2H3
    • InChI Key: DWYKYUXUJOYHHQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1C1(CN)CC1(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.11175589g/mol
  • Monoisotopic Mass: 238.11175589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 71.8Ų

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Additional information on 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229115-66-4)

1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229115-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorinated nitrophenyl group with a dimethylcyclopropylmethanamine backbone, offering distinct electronic and steric properties. Researchers are particularly interested in its potential as a building block for novel drug candidates, given the rising demand for fluorinated compounds in medicinal chemistry. The presence of both nitro and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic applications.

In recent years, the scientific community has focused on nitrophenyl derivatives for their role in developing antimicrobial agents and enzyme inhibitors. The compound's CAS No. 2229115-66-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. A growing trend in AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their binding affinities with high accuracy. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, where efficient use of intermediates like 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine minimizes waste and energy consumption.

The structural complexity of 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine also makes it a subject of spectroscopic studies. Advanced techniques such as NMR and mass spectrometry are employed to characterize its purity and stability, which are critical for industrial-scale production. Questions like "How to synthesize fluorinated cyclopropane derivatives?" or "What are the applications of nitrophenyl amines in drug design?" are commonly encountered in search engines, highlighting the compound's interdisciplinary appeal. Its compatibility with cross-coupling reactions further expands its utility in creating diverse molecular architectures.

From a commercial perspective, CAS No. 2229115-66-4 is often listed in catalogs of fine chemicals, catering to laboratories focused on high-throughput screening. The compound's stability under various pH conditions makes it suitable for bioconjugation experiments, a hot topic in targeted drug delivery research. Additionally, its lipophilic nature aligns with the increasing demand for compounds that enhance bioavailability in therapeutic formulations. As the pharmaceutical industry prioritizes personalized medicine, intermediates like this are pivotal for tailoring molecules to specific biological targets.

In summary, 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanamine represents a convergence of synthetic versatility and biomedical potential. Its CAS No. 2229115-66-4 serves as a gateway for researchers exploring fluorine chemistry, nitroaromatics, and cyclopropane-based scaffolds. With ongoing advancements in cheminformatics and catalysis, this compound is poised to remain a key player in the development of next-generation therapeutics and agrochemicals.

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